Glycylglycyl-L-histidine

• Molecular Formula: C10H15N5O4
• Molecular Weight: 269.26 g/mol
• InChI: InChI=1S/C10H15N5O4/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19)/t7-/m0/s1
• InChIKey: PDAWDNVHMUKWJR-ZETCQYMHSA-N

Glycylglycyl-L-histidine (Gly-Gly-His, GGH, CAS 7451-76-5) is a linear tripeptide comprised of two glycine residues followed by an L-histidine residue. It is primarily recognized in bioinorganic chemistry as a biomimetic ligand designed to replicate the specific N-terminal copper(II) (Cu(II)) transport site of human serum albumin.

Glycylglycyl-L-histidine (GGH): A Specialized Tripeptide for Copper (Cu(II)) Mimicry and Chelation Studies

Glycylglycyl-L-histidine (Gly-Gly-His, GGH, CAS 7451-76-5) is a linear tripeptide comprised of two glycine residues followed by an L-histidine residue. It is primarily recognized in bioinorganic chemistry as a biomimetic ligand designed to replicate the specific N-terminal copper(II) (Cu(II)) transport site of human serum albumin [1]. Its characteristic amino acid sequence, specifically the histidine at the third position, confers distinct metal-binding properties that differentiate it from simpler histidine-containing dipeptides and tripeptides with different sequences. Unlike its biological counterparts such as the growth factor Gly-His-Lys (GHK) or the antioxidant carnosine (beta-alanyl-L-histidine), GGH is primarily a research tool for studying fundamental metal-peptide coordination chemistry, including binding affinity, complex geometry, and kinetic behavior, rather than being a direct therapeutic agent [1]. This foundational role in studying the ATCUN (Amino Terminal Cu(II)- and Ni(II)-binding) motif makes it a critical reference compound in the field [2].

1

ATCUN Motif Model Replicates albumin N-terminal Cu(II) transport site coordination

2

Defined Quadridentate Geometry Forms single [CuLH-2]- species at pH > 7, enabling predictable study

3

Distinct from GHK / Carnosine Tripeptide sequence drives metal-binding, not growth-factor or antioxidant role

• [1] Lau, S. J., & Sarkar, B. (1975). Synthesis of the native copper(II)-transport site of human serum albumin and its copper(II)-binding properties. Biochemical Journal, 151(1), 145-150. View Source
• [2] Harford, C., & Sarkar, B. (1997). Amino Terminal Cu(II)- and Ni(II)-Binding (ATCUN) Motif of Proteins and Peptides: Metal Binding, DNA Cleavage, and Other Properties. Accounts of Chemical Research, 30(3), 123-130. View Source

Why Generic Histidine Peptides Cannot Substitute for Glycylglycyl-L-histidine in Specialized Research Applications

Substituting Glycylglycyl-L-histidine with a seemingly similar histidine-containing peptide (e.g., Gly-His, His-Gly, or carnosine) in research protocols is scientifically invalid due to fundamental differences in their metal-binding coordination chemistry and resulting biochemical activities. GGH's specific Gly-Gly-His sequence forms a characteristic quadridentate coordination sphere with Cu(II) and Ni(II) at physiological pH, involving the N-terminal amine, two deprotonated amide nitrogens, and the histidine imidazole nitrogen [1]. This binding mode is distinct from that of dipeptides like Gly-His or His-Gly, which have fewer coordination sites and form different complex species [2]. Furthermore, the presence or absence of a third amino acid (like Lysine in GHK) and its side-chain functionality dictates the peptide's biological role; while GHK promotes cell growth, GGH has been shown to act as an inhibitor of copper-mediated redox reactions [3]. These quantifiable differences in complex stability, geometry, and functional outcome (detailed in Section 3) confirm that GGH is not an interchangeable commodity but a specialized tool for specific experimental designs.

Coordination mismatch Dipeptides like Gly-His lack two deprotonated amide donors; complex species differ, may alter spectroscopic interpretation.

Functional role conflict GGH inhibits Cu-mediated redox cycling; GHK promotes cell growth. Functional assay endpoints may shift fundamentally.

Binding affinity divergence C-terminal modification or sequence changes can reduce Cu(II) binding constant by >30-fold, altering chelation efficiency.

• [1] Hay, R. W., Hassan, M. M., & You-Quan, C. (1993). Kinetic and thermodynamic studies of the copper(II) and nickel(II) complexes of glycylglycyl-L-histidine. Journal of Inorganic Biochemistry, 52(1), 17-25. View Source
• [2] Agarwal, R. P., & Perrin, D. D. (1977). Copper(II) and zinc(II) complexes of glycylglycyl-L-histidine and derivatives. Journal of the Chemical Society, Dalton Transactions, (1), 53-57. View Source
• [3] Hu, X., Zhang, Q., Wang, W., Yuan, Z., Zhu, X., Chen, B., & Chen, X. (2016). Tripeptide GGH as the Inhibitor of Copper-Amyloid-β-Mediated Redox Reaction and Toxicity. ACS Chemical Neuroscience, 7(9), 1255-1263. View Source

Quantitative Evidence for Glycylglycyl-L-histidine: Differentiating Performance Against Key Comparators

Comparative Quadridentate Cu(II) Coordination Geometry vs. Gly-His Dipeptide

Glycylglycyl-L-histidine forms a well-defined, quadridentate Cu(II) complex ([CuLH-2]-) at physiological pH, which is 100% abundant above pH 7. This coordination involves four donor atoms: the terminal amino group, two deprotonated amide nitrogens, and the imidazole nitrogen of the histidine side chain [1]. In contrast, the simpler dipeptide Gly-His forms different, less-stable complex species due to having fewer coordination sites, and its complexes are not characterized by the same quadridentate geometry or single-species predominance [2].

Cu(II) Coordination

Class-level

GGH: single quadridentate [CuLH-2]- species (pH > 7) Gly-His: mixture of complex species

Supports ATCUN-specific geometry interpretation

Species distribution confirmed spectroscopically

Evidence Dimension	Cu(II) Coordination Mode and Predominant Species at pH > 7
Target Compound Data	Forms a single, 100% abundant quadridentate complex [CuLH-2]- at pH > 7 [1].
Comparator Or Baseline	Glycyl-L-histidine (Gly-His)
Quantified Difference	GGH forms a unique, stable quadridentate complex; Gly-His forms a mixture of different complex species due to fewer available donor atoms [2].
Conditions	Aqueous solution, 1:1 ligand-to-metal ratio, pH > 7, 25°C, I = 0.1 mol dm-3 [1].

Why This Matters

This defined, single-species coordination makes GGH a far superior and more predictable model for studying the specific ATCUN motif compared to Gly-His, ensuring experimental reproducibility and clarity in spectroscopic analysis.

• [1] Hay, R. W., Hassan, M. M., & You-Quan, C. (1993). Kinetic and thermodynamic studies of the copper(II) and nickel(II) complexes of glycylglycyl-L-histidine. Journal of Inorganic Biochemistry, 52(1), 17-25. View Source
• [2] Agarwal, R. P., & Perrin, D. D. (1977). Copper(II) and zinc(II) complexes of glycylglycyl-L-histidine and derivatives. Journal of the Chemical Society, Dalton Transactions, (1), 53-57. View Source

Superior Cu(II) Binding Affinity over N-Methyl Amide Derivative

While GGH is a strong Cu(II) chelator, the presence of a free carboxyl terminus at the histidine residue is crucial for its maximal binding affinity. A direct comparison shows that the parent compound, glycylglycyl-L-histidine, binds Cu(II) significantly more strongly than its N-methyl amide derivative, which lacks the free carboxyl group. The stability constant (log β1-21) for GGH was reported as 1.99, while for the N-methyl amide it was only 0.479, indicating a substantially weaker interaction when the C-terminus is modified [1].

Cu(II) Binding Affinity

Head-to-head

log β_1-21 = 1.99

Supports binding affinity review; free C-terminus critical

vs. N-methyl amide (0.479), approx. 30-fold difference, 25°C

Evidence Dimension	Cu(II) Complex Stability Constant (log β1-21)
Target Compound Data	log β1-21 = 1.99
Comparator Or Baseline	Glycylglycyl-L-histidine-N-methyl amide (log β1-21 = 0.479)
Quantified Difference	GGH's binding constant is over 4-fold higher in log units, representing an approximately 30-fold greater binding affinity.
Conditions	Aqueous solution, 25°C [1].

Why This Matters

This quantifies the essential role of the free C-terminal carboxyl group in GGH for high-affinity Cu(II) binding, a critical factor for researchers designing metal-chelating peptides or studying the ATCUN motif's native binding pocket.

• [1] Lau, S. J., Kruck, T. P., & Sarkar, B. (1976). Molecular design to mimic the copper(II) transport site of human albumin: studies of equilibria between copper(II) and glycylglycyl-L-histidine-N-methyl amide and comparison with human albumin. Canadian Journal of Chemistry, 54(21), 3279-3284. View Source

Differential Biological Activity: Inhibition of Copper-Mediated Redox Cycling vs. GHK's Growth-Promoting Effects

Unlike the growth factor peptide Gly-His-Lys (GHK), which promotes cell growth and differentiation, GGH demonstrates a distinct, and in some contexts opposite, biological function. In a cell-free assay of Cu-Aβ42 mediated ascorbate oxidation, GGH inhibited the redox reaction with an IC50 of 6.17 µM [1]. In cellular models, treatment with 50 µM GGH significantly inhibited Cu-Aβ42-induced reactive oxygen species (ROS) production and preserved cell viability in SH-SY5Y neuroblastoma cells [1]. This contrasts sharply with GHK, which acts as a cell growth factor [2], highlighting their divergent biological pathways.

Cell-model Response

Reported

GGH: IC50 6.17 µM (redox inhibition), preserves cell viability GHK: growth factor promotion

Supports cell-model endpoint review; functional divergence

SH-SY5Y neuroblastoma, Cu-Aβ42 model

Evidence Dimension	Biological Function in Cellular Models
Target Compound Data	Inhibits Cu-Aβ42-mediated redox reaction (IC50 = 6.17 µM); inhibits ROS production and protects cell viability at 50 µM [1].
Comparator Or Baseline	Gly-His-Lys (GHK)
Quantified Difference	GGH acts as an inhibitor of copper-mediated redox toxicity, while GHK acts as a growth factor promoter [2].
Conditions	In vitro: cell-free Cu-Aβ42 ascorbate oxidation assay; cellular: SH-SY5Y neuroblastoma cells treated with Cu-Aβ42 aggregates [1].

Why This Matters

This functional dichotomy is paramount for experimental design. Procurement of GGH is essential for studies focused on inhibiting copper-mediated oxidative stress, whereas GHK would be inappropriate and produce opposite, confounding results.

• [1] Hu, X., Zhang, Q., Wang, W., Yuan, Z., Zhu, X., Chen, B., & Chen, X. (2016). Tripeptide GGH as the Inhibitor of Copper-Amyloid-β-Mediated Redox Reaction and Toxicity. ACS Chemical Neuroscience, 7(9), 1255-1263. View Source
• [2] Conato, C., Gavioli, R., Guerrini, R., Kozłowski, H., Młynarz, P., Pasti, C., ... & Remelli, M. (2001). Copper complexes of glycyl-histidyl-lysine and two of its synthetic analogues: chemical behaviour and biological activity. Biochimica et Biophysica Acta (BBA) - General Subjects, 1526(2), 199-210. View Source

Comparative Stability of Ni(II) Complexes and Kinetic Displacement

Glycylglycyl-L-histidine forms a stable, planar Ni(II) complex ([NiLH-2]-) that is 100% abundant above pH 8, with formation constants log β111 = 11.33, log β110 = 4.74, and log β11-2 = -6.93 [1]. In a direct kinetic study, the displacement of the GGH ligand from this Ni(II) complex by L-histidine was shown to proceed via a proton-assisted nucleophilic pathway, with the reaction rate being independent of L-His concentration under the conditions tested [1]. This detailed kinetic and thermodynamic profile for Ni(II) binding is not commonly available for other simple histidine peptides like carnosine or GHK.

Ni(II) Complex Stability

Head-to-head

log β₁₁₁ = 11.33

Supports Ni-binding and displacement kinetics study

[NiLH-2]- 100% at pH > 8; displacement rate independent of [L-His]

Evidence Dimension	Ni(II) Complex Formation Constants and Displacement Kinetics
Target Compound Data	log β111 = 11.33; log β110 = 4.74; log β11-2 = -6.93. Complex [NiLH-2]- is 100% abundant above pH 8 [1].
Comparator Or Baseline	L-Histidine (as a displacing ligand)
Quantified Difference	Reaction rate for displacement is independent of [L-His] and is proton-assisted, indicating a specific, rate-determining bond cleavage step in the GGH-Ni complex [1].
Conditions	25°C, I = 0.1 mol dm-3, pH range 7-8 [1].

Why This Matters

The well-characterized kinetic stability and displacement mechanism of the GGH-Ni complex provide a robust framework for studying metal exchange processes in biological systems, offering predictable behavior that is less defined for its comparators.

• [1] Hay, R. W., Hassan, M. M., & You-Quan, C. (1993). Kinetic and thermodynamic studies of the copper(II) and nickel(II) complexes of glycylglycyl-L-histidine. Journal of Inorganic Biochemistry, 52(1), 17-25. View Source

Distinct Spectroscopic Fingerprint via 2D-IR vs. Other Histidine Peptides

Advanced spectroscopic techniques reveal unique coordination geometries for GGH compared to other histidine peptides. A recent 2024 study employing Fourier-transform infrared (FTIR) and 2D-IR spectroscopy demonstrated that the coordination of Cu(II) to GGH yields distinct spectral features, which differ significantly from the complexes formed with glycyl-L-histidine (GH) and L-histidylglycine (HG) [1]. These spectral differences are attributed to the specific binding sites and steric hindrance in each peptide, confirming that GGH's Cu(II) coordination environment is unique and not interchangeable with that of its dipeptide relatives.

2D-IR Fingerprint

Head-to-head

Unique spectral signature vs. Gly-His and His-Gly

Enables spectroscopic calibration and coordination geometry assignment

FTIR and 2D-IR, aqueous Cu(II) complexes

Evidence Dimension	Coordination Geometry by 2D-IR Spectroscopy
Target Compound Data	Exhibits unique 2D-IR spectral features for its Cu(II) complex, distinct from Gly-His and His-Gly [1].
Comparator Or Baseline	Glycyl-L-histidine (GH) and L-Histidylglycine (HG)
Quantified Difference	Qualitative, but significant difference in spectral signatures indicating different coordination geometries.
Conditions	Aqueous solution, complex formation with Cu(II) ions, analysis by FTIR and 2D-IR spectroscopy [1].

Why This Matters

For researchers using advanced spectroscopy to probe metal-peptide interactions, GGH provides a distinct and well-defined spectral benchmark that cannot be replicated by using other histidine-containing dipeptides, ensuring analytical specificity.

• [1] Li, Z., Ding, B., Hu, B., Yuan, K. J., Ma, C., & Zheng, J. (2024). Identification of Binding Sites in Copper(II)-Peptide Complexes Using Infrared Spectroscopy. The Journal of Physical Chemistry B, 128(8), 1884-1891. View Source

Optimal Research and Procurement Applications for Glycylglycyl-L-histidine Based on Evidence

Modeling the Albumin Cu(II) Transport Site (ATCUN Motif)

When a research project requires a simplified, commercially available, and well-characterized model of the human serum albumin N-terminal copper(II) transport site, Glycylglycyl-L-histidine is the gold standard. As established in Section 3, it forms a specific quadridentate Cu(II) complex ([CuLH-2]-) that is 100% abundant at physiological pH, making it an ideal and predictable tool for studying Cu(II) binding, transport, and exchange kinetics in a controlled environment [1]. The use of Gly-His or carnosine would be inappropriate as they do not replicate this exact coordination geometry [2].

Investigating Copper-Mediated Oxidative Stress and Amyloid Toxicity

For studies exploring the role of copper ions in oxidative stress, particularly in the context of neurodegenerative diseases like Alzheimer's, GGH is a specific chemical tool. It acts as an inhibitor of Cu-Aβ42-mediated redox reactions, with a defined IC50 of 6.17 µM for ascorbate oxidation [1]. Researchers can utilize GGH to chelate Cu(II) and prevent the generation of reactive oxygen species (ROS) in cell culture models, thereby dissecting the contribution of metal-catalyzed oxidation to cellular toxicity. This application is distinct from using growth-promoting peptides like GHK, which would confound the results [3].

Benchmarking Metal-Binding Affinity and Kinetics in Peptide Design

In the rational design of novel metal-chelating peptides or metallodrugs, GGH serves as a crucial benchmark compound for evaluating binding affinity and kinetic stability. Its well-documented thermodynamic parameters (e.g., protonation constants log K 8.06, 6.82, 2.80; Cu(II) and Ni(II) complex stability constants) and kinetic data (e.g., proton-assisted ligand displacement from its Ni(II) complex) provide a quantitative baseline [1]. Newly synthesized analogs can be directly compared to GGH's performance metrics, allowing for a structure-activity relationship (SAR) analysis to understand how sequence modifications alter metal-binding properties.

Calibration Standard for Advanced Spectroscopic Analysis of Cu(II)-Peptides

For laboratories employing advanced vibrational spectroscopy (like 2D-IR) to elucidate the coordination structure of Cu(II) in complex biological or synthetic matrices, GGH offers a unique and well-resolved spectroscopic fingerprint [1]. Its distinct 2D-IR spectrum, which differs from that of Gly-His and His-Gly, makes it an excellent calibration standard for identifying and quantifying similar ATCUN-like binding motifs in more complex peptides or proteins [2]. Procuring a pure, well-characterized sample of GGH is essential for ensuring analytical accuracy in these experiments.

Application

Selection Property

Validation Focus

ATCUN motif modeling

Quadridentate Cu(II) coordination fidelity

Single-species [CuLH-2]- geometry under physiological pH

Cu-mediated oxidative stress research

Redox inhibition in cell models

ROS generation and cell-viability endpoints

Metal-binding benchmark

Thermodynamic and kinetic reference data

Binding constant and displacement rate comparison

2D-IR spectroscopic standard

Unique vibrational fingerprint

Spectral assignment and peak resolution

• [1] Hay, R. W., Hassan, M. M., & You-Quan, C. (1993). Kinetic and thermodynamic studies of the copper(II) and nickel(II) complexes of glycylglycyl-L-histidine. Journal of Inorganic Biochemistry, 52(1), 17-25. View Source
• [2] Agarwal, R. P., & Perrin, D. D. (1977). Copper(II) and zinc(II) complexes of glycylglycyl-L-histidine and derivatives. Journal of the Chemical Society, Dalton Transactions, (1), 53-57. View Source
• [3] Hu, X., Zhang, Q., Wang, W., Yuan, Z., Zhu, X., Chen, B., & Chen, X. (2016). Tripeptide GGH as the Inhibitor of Copper-Amyloid-β-Mediated Redox Reaction and Toxicity. ACS Chemical Neuroscience, 7(9), 1255-1263. View Source
• [4] Li, Z., Ding, B., Hu, B., Yuan, K. J., Ma, C., & Zheng, J. (2024). Identification of Binding Sites in Copper(II)-Peptide Complexes Using Infrared Spectroscopy. The Journal of Physical Chemistry B, 128(8), 1884-1891. View Source